Cas no 1549058-97-0 (1,3,5-Triazin-2-amine, 4-chloro-6-(3-isoxazolyl)- )

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(3-isoxazolyl)-
• CAS No: 1549058-97-0
• MF: C₆H₄ClN₅O
• MW: 197.581858634949
• CID: 5263159
• Update Time: 2025-05-26

1,3,5-Triazin-2-amine, 4-chloro-6-(3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(3-isoxazolyl)-1,3,5-triazin-2-amine (ACI)
• 1,3,5-Triazin-2-amine, 4-chloro-6-(3-isoxazolyl)-

• Inchi： 1S/C6H4ClN5O/c7-5-9-4(10-6(8)11-5)3-1-2-13-12-3/h1-2H,(H2,8,9,10,11)
• InChI Key： UEQUQGMSTNCGPZ-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2C=CON=2)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(3-isoxazolyl)-

1,3,5-Triazin-2-amine, 4-chloro-6-(3-isoxazolyl) (CAS No. 1549058-97-0): A Comprehensive Overview

1,3,5-Triazin-2-amine, 4-chloro-6-(3-isoxazolyl) (CAS No. 1549058-97-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chloro-6-(3-isoxazolyl)-1,3,5-triazin-2-amine, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 4-chloro-6-(3-isoxazolyl)-1,3,5-triazin-2-amine is C₉H₇ClN₆, and its molecular weight is approximately 238.64 g/mol. The compound features a triazine core with a chloro substituent at the 4-position and an isoxazole ring at the 6-position. These structural elements contribute to its stability and reactivity in various chemical reactions. The presence of the amine group at the 2-position further enhances its potential for forming hydrogen bonds and participating in biological interactions.

Synthesis Methods

The synthesis of 4-chloro-6-(3-isoxazolyl)-1,3,5-triazin-2-amine has been explored through several methodologies. One common approach involves the reaction of 2-amino-4-chloro-6-hydroxytriazine with an isoxazole derivative under appropriate conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis or catalysts that minimize byproduct formation.

Biological Activities and Applications

4-chloro-6-(3-isoxazolyl)-1,3,5-triazin-2-amine has shown promising biological activities in various studies. One notable application is its potential as an antifungal agent. Research has demonstrated that this compound exhibits significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 4-chloro-6-(3-isoxazolyl)-1,3,5-triazin-2-amine has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic value in the treatment of certain types of cancer.

Clinical Trials and Future Prospects

The promising preclinical results for 4-chloro-6-(3-isoxazolyl)-1,3,5-triazin-2-amine have paved the way for further clinical investigations. Several Phase I and Phase II clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Beyond its direct therapeutic applications, 4-chloro-6-(3-isoxazolyl)-1,3,5-triazin-2-amine also serves as a valuable scaffold for drug discovery efforts. Its unique structure provides a platform for the development of novel compounds with enhanced biological activities and improved pharmacokinetic properties. Ongoing research is focused on optimizing its structure through chemical modifications to enhance its potency and selectivity.

Conclusion

In summary, 1,3,5-Triazin-2-amine, 4-chloro-6-(3-isoxazolyl) (CAS No. 1549058-97-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers stability and reactivity that make it suitable for various applications. The compound's antifungal and anticancer activities have been well-documented in preclinical studies, and ongoing clinical trials are further validating its therapeutic potential. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new drugs and therapies.